Cas no 1346603-18-6 (2-Cyclobutylhexahydro-1H-azepine Hydrochloride)
2-Cyclobutylhexahydro-1H-azepine Hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclobutylhexahydro-1H-azepine Hydrochloride
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- Inchi: 1S/C10H19N.ClH/c1-2-7-10(11-8-3-1)9-5-4-6-9;/h9-11H,1-8H2;1H
- InChI Key: HEDVXOSFNNHHTC-UHFFFAOYSA-N
- SMILES: Cl.C1CC(C2CCC2)NCCC1
2-Cyclobutylhexahydro-1H-azepine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C987795-50mg |
2-Cyclobutylhexahydro-1H-azepine Hydrochloride |
1346603-18-6 | 50mg |
$ 207.00 | 2023-04-17 | ||
| TRC | C987795-500mg |
2-Cyclobutylhexahydro-1H-azepine Hydrochloride |
1346603-18-6 | 500mg |
$ 1642.00 | 2023-04-17 |
2-Cyclobutylhexahydro-1H-azepine Hydrochloride Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-Cyclobutylhexahydro-1H-azepine Hydrochloride
Research Briefing on 2-Cyclobutylhexahydro-1H-azepine Hydrochloride (CAS: 1346603-18-6)
2-Cyclobutylhexahydro-1H-azepine Hydrochloride (CAS: 1346603-18-6) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest research developments related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features and biological activity make it a promising candidate for further investigation in drug discovery and development.
Recent studies have focused on the synthesis and optimization of 2-Cyclobutylhexahydro-1H-azepine Hydrochloride, with particular emphasis on improving yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These efforts have laid the groundwork for subsequent pharmacological evaluations.
Pharmacological studies have revealed that 2-Cyclobutylhexahydro-1H-azepine Hydrochloride exhibits notable activity as a modulator of specific neurotransmitter receptors, particularly those involved in the central nervous system (CNS). Preliminary in vitro and in vivo experiments suggest that the compound may have potential applications in the treatment of neurological disorders, such as anxiety, depression, and neurodegenerative diseases. However, further research is needed to elucidate its precise mechanism of action and therapeutic efficacy.
In addition to its CNS-related effects, recent investigations have explored the compound's potential as an anti-inflammatory and analgesic agent. Early findings indicate that 2-Cyclobutylhexahydro-1H-azepine Hydrochloride may interact with inflammatory pathways, reducing the production of pro-inflammatory cytokines. These properties could position the compound as a candidate for the development of new treatments for chronic inflammatory conditions.
Despite these promising findings, challenges remain in the development of 2-Cyclobutylhexahydro-1H-azepine Hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently optimizing the compound's pharmacokinetic profile to enhance its suitability for clinical trials.
In conclusion, 2-Cyclobutylhexahydro-1H-azepine Hydrochloride (CAS: 1346603-18-6) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique pharmacological properties and potential therapeutic applications warrant further investigation. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be critical to advancing this compound toward clinical development.
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